Phthalimide, 4,4'-(hexafluorotrimethylene)bis[N-phenyl-

• CAS No.: 33734-35-9
• Molecular Formula: C31H16F6N2O4
• Molecular Weight: 594.5 g/mol
• IUPAC Name: 5-[3-(1,3-dioxo-2-phenylisoindol-5-yl)-1,1,2,2,3,3-hexafluoropropyl]-2-phenylisoindole-1,3-dione
• InChI: InChI=1S/C31H16F6N2O4/c32-29(33,17-11-13-21-23(15-17)27(42)38(25(21)40)19-7-3-1-4-8-19)31(36,37)30(34,35)18-12-14-22-24(16-18)28(43)39(26(22)41)20-9-5-2-6-10-20/h1-16H
• InChI Key: RTPUUXTTZZRLLT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=O)C3=C(C2=O)C=C(C=C3)C(C(C(C4=CC5=C(C=C4)C(=O)N(C5=O)C6=CC=CC=C6)(F)F)(F)F)(F)F

Description

Phthalimide, 4,4'-(hexafluorotrimethylene)bis[N-phenyl-] is a complex organic compound characterized by its unique structure, which includes a phthalimide core and hexafluorotrimethylene linkages. This compound is part of the broader class of phthalimides, which are known for their diverse applications in various fields such as chemistry, biology, medicine, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Phthalimide, 4,4'-(hexafluorotrimethylene)bis[N-phenyl-] typically involves multiple steps, starting with the reaction of phthalic anhydride with phenylamine to form phthalimide. Subsequent reactions introduce the hexafluorotrimethylene moiety through controlled fluorination and coupling reactions.

Industrial Production Methods: On an industrial scale, the production of this compound involves optimizing reaction conditions to achieve high yields and purity. This includes the use of specialized catalysts, controlled temperatures, and pressures, as well as purification techniques to isolate the desired product.

Chemical Reactions Analysis

Types of Reactions: Phthalimide, 4,4'-(hexafluorotrimethylene)bis[N-phenyl-] can undergo various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromic acid (H₂CrO₄).

• Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and hydrogen gas (H₂) are often used.

• Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium hydroxide (NaOH) or potassium tert-butoxide (KOtBu).

Major Products Formed: The major products formed from these reactions include various oxidized, reduced, or substituted derivatives of the original compound, which can be further utilized in different applications.

Scientific Research Applications

Phthalimide, 4,4'-(hexafluorotrimethylene)bis[N-phenyl-] has a wide range of applications in scientific research:

• Chemistry: It serves as a precursor for the synthesis of other organic compounds and is used in the study of fluorinated materials.

• Biology: The compound is investigated for its potential biological activities, including antimicrobial and anticancer properties.

• Medicine: It is explored for its use in drug development, particularly in the design of new pharmaceuticals.

• Industry: The compound is utilized in the production of advanced materials and coatings due to its unique chemical properties.

Mechanism of Action

The mechanism by which Phthalimide, 4,4'-(hexafluorotrimethylene)bis[N-phenyl-] exerts its effects involves interactions with specific molecular targets and pathways. The compound may bind to enzymes or receptors, leading to biological responses or chemical transformations. The exact mechanisms can vary depending on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Phthalimide, 4,4'-(hexafluorotrimethylene)bis[N-phenyl-] is compared with other similar compounds, such as:

• Phthalimide: The parent compound without the hexafluorotrimethylene moiety.

• Hexafluorophthalimide: A related compound with a different fluorination pattern.

• N-phenylphthalimide: A simpler derivative with a single phenyl group.

These compounds share structural similarities but differ in their chemical properties and applications, highlighting the uniqueness of Phthalimide, 4,4'-(hexafluorotrimethylene)bis[N-phenyl-].